Cas no 727429-27-8 (3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl-)
3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl-
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3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029009652-250mg |
4-Chloro-5-phenylnicotinaldehyde |
727429-27-8 | 95% | 250mg |
$1038.80 | 2023-09-01 | |
| Alichem | A029009652-1g |
4-Chloro-5-phenylnicotinaldehyde |
727429-27-8 | 95% | 1g |
$2952.90 | 2023-09-01 |
3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl-
Research Brief on 3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl- (CAS: 727429-27-8) in Chemical Biology and Pharmaceutical Applications
The compound 3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl- (CAS: 727429-27-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the pyridine core and chloro-phenyl substituents, make it a promising scaffold for designing novel bioactive molecules.
Recent studies have explored the synthetic pathways for 3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl-, with a particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic method that significantly improves the efficiency of its synthesis, reducing byproduct formation and enhancing scalability. This advancement is critical for large-scale production, which is essential for further pharmacological evaluations and potential commercialization.
In terms of biological activity, preliminary in vitro studies have demonstrated that 3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl- exhibits moderate inhibitory effects against certain kinase enzymes implicated in cancer progression. A study published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its potential as a lead compound for developing kinase inhibitors, with IC50 values in the low micromolar range. However, further optimization is required to improve its selectivity and potency.
Another area of interest is the compound's role in antimicrobial research. A 2023 study in the European Journal of Medicinal Chemistry investigated its efficacy against multidrug-resistant bacterial strains. The results indicated that derivatives of 3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl- could disrupt bacterial cell wall synthesis, offering a new avenue for addressing antibiotic resistance. These findings underscore the compound's potential as a versatile building block in medicinal chemistry.
Despite these promising results, challenges remain in translating these discoveries into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are essential to accelerate the development of this compound and its derivatives for therapeutic use.
In conclusion, 3-Pyridinecarboxaldehyde, 4-chloro-5-phenyl- (CAS: 727429-27-8) represents a valuable chemical entity with diverse applications in drug discovery. Its synthetic accessibility, coupled with its demonstrated biological activities, positions it as a promising candidate for further investigation. Future research should focus on optimizing its pharmacological properties and exploring its potential in treating diseases such as cancer and bacterial infections.
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